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Compound of Interest

Compound Name: CP-465022 maleate

Cat. No.: B560346 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of CP-465022 maleate, a potent and selective noncompetitive AMPA receptor

antagonist. The following procedures are designed to ensure the safety of laboratory personnel

and to minimize environmental impact, aligning with best practices for chemical management in

a research setting.

Chemical and Physical Properties
A summary of the key quantitative data for CP-465022 maleate is presented in the table below

for easy reference.

Property Value

Molecular Formula C₃₀H₂₈ClFN₄O₅

Molecular Weight 579.02 g/mol

CAS Number 199656-46-7

Appearance Solid

Solubility Soluble in DMSO

IC₅₀ 25 nM (for Kainate-induced response)
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While specific regulations may vary by institution and locality, the following step-by-step

procedure outlines the recommended best practices for the disposal of CP-465022 maleate.

This guidance is based on the general principles of laboratory chemical waste management for

non-hazardous substances.

Step 1: Personal Protective Equipment (PPE)

Before handling CP-465022 maleate, ensure that appropriate personal protective equipment is

worn. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Decontamination of Empty Containers

Rinsing: Thoroughly rinse the empty container with a suitable solvent in which CP-465022
maleate is soluble, such as DMSO, followed by a rinse with water.

Collection of Rinsate: Collect the solvent rinsate in a designated chemical waste container.

Do not discard the rinsate down the drain.

Container Disposal: Once decontaminated, the empty container can typically be disposed of

in the regular laboratory glass or solid waste stream. Deface the label to prevent misuse.

Step 3: Disposal of Unused or Waste CP-465022 Maleate

Small Quantities (Solid):

For very small residual amounts of solid CP-465022 maleate, carefully sweep the material

into a designated chemical waste container.

Avoid generating dust. If necessary, moisten the material slightly with a suitable solvent

before sweeping.

Solutions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/product/b560346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solutions of CP-465022 maleate should be collected in a clearly labeled, sealed, and

appropriate chemical waste container.

The container should be labeled with the full chemical name ("CP-465022 maleate") and

the solvent used.

Waste Segregation:

Segregate the waste containing CP-465022 maleate from other waste streams to avoid

accidental reactions.

Step 4: Final Disposal

All chemical waste containing CP-465022 maleate must be disposed of through your

institution's official hazardous waste management program.

Follow your institution's specific procedures for waste pickup and disposal.

Important Considerations:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department for specific disposal guidelines and regulations in your area.

Avoid Drain Disposal: Do not dispose of CP-465022 maleate, in either solid or solution form,

down the sanitary sewer.

Avoid Trash Disposal: Do not dispose of untreated CP-465022 maleate in the regular trash.

Signaling Pathway
The following diagram illustrates the signaling pathway affected by CP-465022 maleate. As a

noncompetitive antagonist of the AMPA receptor, it blocks the downstream signaling cascade

initiated by glutamate binding.
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Caption: AMPA Receptor Signaling Pathway and Inhibition by CP-465022 maleate.

Experimental Workflow
The following diagram outlines a typical experimental workflow to assess the efficacy of CP-
465022 maleate in vitro.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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